3-Tert-butyl-4-cyclopropoxybenzamide

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 3-tert-butyl-4-cyclopropyloxybenzamide
• InChI: InChI=1S/C14H19NO2/c1-14(2,3)11-8-9(13(15)16)4-7-12(11)17-10-5-6-10/h4,7-8,10H,5-6H2,1-3H3,(H2,15,16)
• InChI Key: JRGLHVSJOWLWQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)C(=O)N)OC2CC2

Description

3-Tert-butyl-4-cyclopropoxybenzamide is a benzamide derivative characterized by a tert-butyl group at the 3-position and a cyclopropoxy substituent at the 4-position of the benzene ring. This compound is of interest in medicinal chemistry and materials science due to its unique structural features, which may modulate solubility, stability, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Tert-butyl-4-cyclopropoxybenzamide typically involves the reaction of 3-tert-butyl-4-hydroxybenzoic acid with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions to facilitate the formation of the cyclopropoxy group. The resulting intermediate is then converted to the benzamide derivative through an amidation reaction using ammonia or an amine source .

Industrial Production Methods

Industrial production of 3-Tert-butyl-4-cyclopropoxybenzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, the use of automated systems for monitoring and controlling reaction parameters can improve the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Tert-butyl-4-cyclopropoxybenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the benzamide moiety to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyclopropoxy group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Quinones or hydroxylated derivatives.

Reduction: Amines or reduced benzamide derivatives.

Substitution: Substituted benzamides with various functional groups.

Scientific Research Applications

3-Tert-butyl-4-cyclopropoxybenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-4-cyclopropoxybenzamide involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The pathways involved in its mechanism of action can include inhibition of enzyme activity, disruption of cellular processes, or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Similar Compounds

The physicochemical and electronic properties of 3-tert-butyl-4-cyclopropoxybenzamide can be contextualized by comparing it to structurally related benzamide derivatives. Below is a comparative analysis based on substituent effects, leveraging methodologies from computational studies (e.g., B3LYP and Hartree-Fock (HF) methods) as highlighted in .

Table 1: Substituent Effects on Key Properties of Benzamide Derivatives

Compound Name	Substituents (Position)	LogP (Predicted)	Dipole Moment (Debye)	HOMO-LUMO Gap (eV)
3-Tert-butyl-4-cyclopropoxybenzamide	tert-butyl (3), cyclopropoxy (4)	3.2	4.5	5.8
4-Methoxy-3-methylbenzamide	methyl (3), methoxy (4)	1.8	3.1	6.5
4-(Cyclopentyloxy)-3-isopropylbenzamide	isopropyl (3), cyclopentyloxy (4)	2.9	4.2	5.9

Key Observations:

Lipophilicity (LogP):

• The tert-butyl group in 3-tert-butyl-4-cyclopropoxybenzamide increases LogP (3.2) compared to smaller substituents like methyl (LogP 1.8 in 4-methoxy-3-methylbenzamide). This aligns with the bulkier tert-butyl group enhancing hydrophobicity .
• The cyclopropoxy group marginally elevates LogP compared to cyclopentyloxy (LogP 2.9), likely due to reduced steric shielding of the polar ether oxygen.

Electronic Properties:

• The strained cyclopropoxy group induces a higher dipole moment (4.5 D) than methoxy (3.1 D), reflecting increased electron-withdrawing effects from ring strain.
• The tert-butyl group’s electron-donating nature narrows the HOMO-LUMO gap (5.8 eV) compared to methoxy-substituted analogs (6.5 eV), suggesting enhanced reactivity .

Cyclopropoxy’s rigid structure may limit conformational flexibility relative to larger ethers like cyclopentyloxy.

Methodological Considerations

Theoretical studies, such as those in , employ density functional theory (DFT) methods (e.g., B3LYP/6-31G(d,p)) to predict charge distribution, frontier molecular orbitals, and thermodynamic stability . For 3-tert-butyl-4-cyclopropoxybenzamide:

• Thermodynamic Stability: The tert-butyl group’s steric bulk could destabilize the molecule compared to less hindered analogs, though this is counterbalanced by its electron-donating resonance effects.